BENGHE Foundational & Exploratory

Check Availability & Pricing

Echimidine in Flora: A Technical Guide to
Natural Sources, Distribution, and Analysis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Echimidine

Cat. No.: B1671080

For Researchers, Scientists, and Drug Development Professionals

Introduction

Echimidine is a naturally occurring pyrrolizidine alkaloid (PA), a class of secondary metabolites
known for their significant biological activities, including hepatotoxicity.[1][2] PAs are produced
by plants as a defense mechanism against herbivores.[3][4] Found in numerous plant species,
Echimidine and its isomers are of considerable interest to researchers in toxicology,
pharmacology, and natural product chemistry due to their potential health risks and complex
chemical structures.[5] This guide provides an in-depth overview of the natural sources,
distribution within plants, and analytical methodologies for Echimidine.

Natural Sources and Distribution of Echimidine

Echimidine is predominantly found in flowering plants belonging to the Boraginaceae (Borage)
family, which is known to have nearly all its genera synthesize and store this type of alkaloid. It
is also present to a lesser extent in the Asteraceae (Aster) and Fabaceae (Legume) families.
These plants are distributed worldwide and can often be found as weeds in agricultural
systems, leading to potential contamination of food sources like grains, honey, milk, and herbal
products.

Echimidine has been specifically identified in various species, most notably within the Echium
and Symphytum genera.
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Key Plant Sources:

o Echium plantagineum (Paterson's Curse or Viper's Bugloss): Considered a primary source,
this invasive weed contains high levels of Echimidine and its N-oxide form.

» Echium vulgare (Viper's Bugloss): This species also contains a significant amount of
Echimidine, along with a variety of other related PAs.

o Symphytum officinale (Common Comfrey): Used in traditional medicine, comfrey species
contain Echimidine, although often at lower levels than Russian or Prickly comfrey. The
roots typically have a higher concentration of PAs than the leaves.

e Echium amoenum (Gol-e-Gavzaban): Petals of this plant, used in Iranian herbal medicine,
have been found to contain Echimidine and its isomers.

Distribution within Plant Tissues

The concentration of Echimidine is not uniform throughout the plant. Its distribution varies
significantly between different tissues and is influenced by the plant's developmental stage and
environmental stressors.

e Roots: Generally, the highest concentrations of PAs are found in the roots.

o |Leaves: Leaf tissues contain PAs, often at lower concentrations than the roots. However,
levels can increase in response to stresses like herbivory.

o Pollen and Nectar: Echimidine is present in both pollen and nectar, which is a primary route
for the contamination of honey. Studies on Echium vulgare have shown that while pollen
contains extremely high concentrations of PAs, nectar appears to be the more significant
contributor to the PA content in honey, with Echimidine being the main alkaloid detected in
both nectar and honey samples.

» Seeds: PAs can also be found in seeds, leading to the contamination of cereal crops.

Echimidine typically exists in plants as both the free base and its N-oxide form, with the N-
oxide often being present in higher concentrations. Both forms are considered toxic.
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Quantitative Data on Echimidine Concentration

The following table summarizes reported concentrations of Echimidine and total pyrrolizidine
alkaloids in various plant species and their parts. It is important to note that concentrations can

vary widely based on genetics, geography, climate, and analytical methods used.

. Alkaloid(s) Concentration L
Plant Species Plant Part Citation(s)
Measured Range
Symphytum
y. .p Y 0.25% - 0.4%
officinale
Roots Total PAs (2500 - 4000
(Common o)
Comfrey) HOS
Symphytum
officinale 0.02% - 0.18%
Leaves Total PAs
(Common (200 - 1800 ug/g)
Comfrey)
Symphytum x
uplandicum o
] Roots Echimidine Up to 600 pg/g
(Russian
Comfrey)
Total PAs 8,000 - 14,000
Echium vulgare Pollen (including ppm (8,000 -
Echimidine) 14,000 pg/g)
Echium-type PAs
Echium vulgare Nectar (Echimidine is 0.3-95.1 ug/g
main)
Echium o
_ _ Echimidine N- Among the most
plantagineum & Foliage )
oxide abundant PANOs

E. vulgare

Biosynthesis of Echimidine
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Pyrrolizidine alkaloids, including Echimidine, are synthesized in plants through a complex
pathway originating from amino acids. The core structure, a necine base, is derived from
polyamines like putrescine and spermidine. The first committed step in the biosynthesis is
catalyzed by the enzyme homospermidine synthase (HSS). This is followed by a series of
oxidation, cyclization, and hydroxylation reactions to form the retronecine base.

The final structure of Echimidine is formed by the esterification of the retronecine base with
specific necic acids. Echimidine is a diester, featuring angelic acid and echimidinic acid

attached to the retronecine core.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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